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Compound of Interest

Compound Name: Potassium sodium sulfate

Cat. No.: B096148 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental properties of

potassium sodium sulfate (KNaSO₄), a double salt with relevance in materials science and

pharmaceutical applications. This document details its chemical and physical characteristics,

crystal structure, thermodynamic properties, and methods for its synthesis and analysis.

Chemical and Physical Properties
Potassium sodium sulfate is an inorganic compound with the chemical formula KNaSO₄.[1] It

is also known by other names such as potassium sodium sulphate.[1] The compound is a

white, crystalline solid.

Tabulated Physical and Chemical Properties
The following tables summarize the key quantitative properties of potassium sodium sulfate
and its constituent salts, potassium sulfate (K₂SO₄) and sodium sulfate (Na₂SO₄), for

comparative analysis. Data for the double salt is often reported for the naturally occurring

mineral aphthitalite or glaserite, which has a general formula of (K,Na)₃Na(SO₄)₂ and can be

close in composition to KNaSO₄.[2][3]
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Property
Potassium Sodium Sulfate
(KNaSO₄)

Source

CAS Number 16800-24-1 [1]

Molecular Formula KNaO₄S [1]

Molecular Weight 158.15 g/mol [1]

Appearance White crystalline solid

Crystal System Trigonal [2][3]

Space Group P3m1 [2][4]

Density
2.656 - 2.71 g/cm³ (measured

for aphthitalite)
[2][3]

Refractive Index
nω = 1.487 - 1.491, nε = 1.492

- 1.499 (for aphthitalite)
[3]

Hardness (Mohs) 3 (for aphthitalite) [2][3]

Property
Potassium Sulfate
(K₂SO₄)

Sodium Sulfate
(Na₂SO₄)

Source

Molecular Weight 174.26 g/mol 142.04 g/mol [5]

Melting Point 1067 °C 884 °C [5]

Boiling Point 1689 °C 1429 °C [5]

Density 2.66 g/cm³ 2.664 g/cm³ [5]

Solubility in water 12 g/100 mL at 25 °C
28.1 g/100 mL at 25

°C
[6]

Crystal Structure and Phase Transitions
Potassium sodium sulfate crystallizes in the trigonal system, with the space group P3m1.[2]

[4] The crystal structure is built upon a framework of sulfate tetrahedra, with potassium and
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sodium cations occupying specific sites within the lattice. The mineral form, aphthitalite, is

isostructural with other compounds of the A₃B(XO₄)₂ type.

The stability and formation of potassium sodium sulfate are best understood in the context of

the sodium sulfate-potassium sulfate binary phase diagram. At high temperatures, Na₂SO₄ and

K₂SO₄ form a complete series of solid solutions. As the temperature decreases, these solid

solutions can decompose, leading to the formation of intermediate compounds, including the

double salt KNaSO₄.

Below is a conceptual representation of the relationship between the individual salts and the

double salt formation.

Conceptual Formation of Potassium Sodium Sulfate
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Conceptual formation pathway of potassium sodium sulfate.

Thermodynamic Properties
While comprehensive thermodynamic data for pure potassium sodium sulfate (KNaSO₄) is

not readily available in the literature, the properties of its constituent salts are well-

characterized. The following tables provide the standard enthalpy of formation, standard molar

entropy, and molar heat capacity for potassium sulfate and sodium sulfate.

Potassium Sulfate (K₂SO₄)
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Thermodynamic
Property

Value Units Source

Standard Enthalpy of

Formation (ΔfH°)

(solid)

-1437.71 kJ/mol [7]

Standard Molar

Entropy (S°) (solid)
175.4 J/mol·K [8]

Molar Heat Capacity

(Cp) (solid)
131.3 J/mol·K [8]

Sodium Sulfate (Na₂SO₄)

Thermodynamic
Property

Value Units Source

Standard Enthalpy of

Formation (ΔfH°)

(solid)

-1387.1 kJ/mol [9]

Standard Molar

Entropy (S°) (solid)
149.6 J/mol·K [9]

Molar Heat Capacity

(Cp) (solid)
128.2 J/mol·K [9]

Experimental Protocols
Synthesis of Potassium Sodium Sulfate
Method 1: Synthesis from Aqueous Solution

This method is based on the reaction of potassium chloride and sodium sulfate in an aqueous

solution, often leading to the precipitation of glaserite (aphthitalite), a double salt of potassium

and sodium sulfate.

Materials: Potassium chloride (KCl), Sodium sulfate (Na₂SO₄), deionized water.
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Procedure:

Prepare separate saturated solutions of potassium chloride and sodium sulfate in

deionized water at a specific temperature (e.g., 25 °C).

Mix the solutions in a stoichiometric ratio (e.g., 3:1 molar ratio of K₂SO₄ to Na₂SO₄ for the

formation of K₃Na(SO₄)₂).

Allow the mixed solution to slowly evaporate at a constant temperature.

Crystals of potassium sodium sulfate will precipitate out of the solution.

Collect the crystals by filtration, wash with a small amount of cold deionized water, and dry

in an oven at a low temperature (e.g., 50 °C).

Method 2: Mechanical Alloying

This solid-state synthesis method involves the high-energy milling of the precursor salts.

Materials: Anhydrous potassium sulfate (K₂SO₄) powder, Anhydrous sodium sulfate

(Na₂SO₄) powder.

Procedure:

Mix the K₂SO₄ and Na₂SO₄ powders in the desired molar ratio (e.g., 1:1 for KNaSO₄ or

3:1 for K₃Na(SO₄)₂).

Place the powder mixture into a high-energy planetary ball mill.

Mill the powders for a specified duration (e.g., several hours) at a set rotational speed. The

milling process induces a solid-state reaction to form the double salt.

The resulting nanocrystalline powder of potassium sodium sulfate can be collected for

analysis.
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Workflow for Synthesis of Potassium Sodium Sulfate
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Experimental workflows for the synthesis of potassium sodium sulfate.

Characterization Methods
X-Ray Diffraction (XRD)
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XRD is used to identify the crystalline phases and determine the crystal structure of the

synthesized material.

Instrument: Powder X-ray diffractometer.

Sample Preparation: A small amount of the powdered sample is placed onto a sample

holder.

Typical Parameters:

X-ray source: Cu Kα radiation (λ = 1.5406 Å).

Scan range (2θ): 10-80 degrees.

Scan speed: 2 degrees/minute.

Analysis: The resulting diffraction pattern is compared with standard diffraction patterns from

databases (e.g., JCPDS) to confirm the formation of potassium sodium sulfate and to

identify any impurities.

Thermal Analysis (DSC/TGA)

Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are used to

study the thermal stability and phase transitions of the material.

Instrument: DSC/TGA analyzer.

Sample Preparation: A small, accurately weighed amount of the sample is placed in an

aluminum or platinum pan.

Typical Parameters:

Temperature range: Ambient to 1000 °C.

Heating rate: 10 °C/minute.

Atmosphere: Inert (e.g., nitrogen) or oxidizing (e.g., air).
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Analysis: TGA measures changes in mass with temperature, indicating decomposition or

dehydration. DSC measures the heat flow to or from the sample, revealing phase transitions

(e.g., melting, solid-solid transitions).

Relevance to Drug Development
The primary application of potassium sodium sulfate in the pharmaceutical field is as a

component of osmotic laxative solutions used for bowel cleansing prior to colonoscopies and

other medical procedures requiring a clean colon.[2][4][10][11]

Mechanism of Action
When ingested, potassium sodium sulfate, in combination with other sulfates like sodium

sulfate and magnesium sulfate, acts as an osmotic agent.[12] These salts are poorly absorbed

in the gastrointestinal tract. Consequently, they create a hypertonic environment within the

intestinal lumen, drawing a large volume of water into the colon through osmosis. This influx of

water leads to distension of the colon, increased peristalsis, and ultimately, the rapid

evacuation of bowel contents.
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Mechanism of Action of Potassium Sodium Sulfate as an Osmotic Laxative
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Signaling pathway for osmotic laxative action.

Clinical Use
Potassium sodium sulfate is typically a component of a multi-salt solution. A common

administration protocol involves a split-dose regimen, where the patient consumes a portion of

the solution the evening before the procedure and the remaining portion on the morning of the
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procedure.[4][10] This approach has been shown to be effective in achieving adequate bowel

cleansing for diagnostic visualization.

Conclusion
Potassium sodium sulfate is a well-defined inorganic double salt with established chemical

and physical properties. While its primary industrial applications are in areas such as fertilizers,

its role as an osmotic agent in pharmaceutical preparations for bowel cleansing is of significant

interest to drug development professionals. A thorough understanding of its fundamental

properties, including its crystal structure, thermal behavior, and synthesis methods, is essential

for its effective and safe application in this context. Further research to fully elucidate the

thermodynamic properties of the pure double salt would be beneficial for more precise

modeling and process optimization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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